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Abstract
Trimethylolpropane diallyl ether (TMPDE) is a versatile chemical intermediate, primarily

recognized for its role as a reactive crosslinking agent and modifier in polymer chemistry.

Possessing both hydroxyl and allyl functionalities, TMPDE offers a unique combination of

properties that are leveraged to enhance the performance of various resin systems. This

technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of TMPDE, with a focus on its utility in the development of

advanced materials. Detailed experimental protocols and safety information are also included

to support researchers in their practical applications of this compound.

Chemical Structure and Identification
Trimethylolpropane diallyl ether is structurally derived from trimethylolpropane, a triol, where

two of the three hydroxyl groups are converted to allyl ethers. The remaining primary hydroxyl

group is available for further chemical modification, such as esterification.

The IUPAC name for this compound is 2,2-bis(prop-2-enoxymethyl)butan-1-ol.[1][2]

Commercial grades of TMPDE are often a mixture containing the diallyl ether as the main

component, along with smaller amounts of trimethylolpropane monoallyl ether and

trimethylolpropane triallyl ether.[3][4][5]
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Chemical Structure:

Caption: Chemical structure of Trimethylolpropane Diallyl Ether.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 2,2-bis(prop-2-enoxymethyl)butan-1-ol[1][2]

Synonyms 2,2-Bis(allyloxymethyl)-1-butanol, TMPDE

CAS Number 682-09-7

Molecular Formula C₁₂H₂₂O₃[2][3]

Molecular Weight 214.30 g/mol [2]

SMILES CCC(CO)(COCC=C)COCC=C[2]

InChIKey BDKDHWOPFRTWPP-UHFFFAOYSA-N[2]

Physicochemical Properties
TMPDE is a colorless to light yellow, viscous liquid at room temperature.[3] Its physical and

chemical properties are summarized in the table below.

Table 2: Physicochemical Properties of Trimethylolpropane Diallyl Ether
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Property Value Reference(s)

Appearance Colorless, transparent liquid [3]

Boiling Point 135 °C at 13 mmHg

Density 0.955 g/mL at 25 °C

Refractive Index (n20/D) 1.458

Flash Point 113 °C (closed cup) [6]

Viscosity 9-15 mPa·s at 23-25 °C [3][7]

Water Solubility Approx. 3-4.1 g/L at 20 °C

Vapor Pressure 0.17-0.23 Pa at 25 °C

logP 1.4 - 3.0 at 20-25 °C

Hydroxyl Value 260-280 mg KOH/g [3][7]

Synthesis of Trimethylolpropane Diallyl Ether
The primary industrial synthesis route for TMPDE is the Williamson ether synthesis. This

reaction involves the nucleophilic substitution of an allyl halide by the alkoxide of

trimethylolpropane.

General Reaction Scheme
The synthesis is typically a two-step process occurring in a single pot. First, trimethylolpropane

is reacted with a strong base, such as sodium hydroxide, to form the corresponding alkoxide.

Subsequently, an allyl halide, most commonly allyl chloride, is added, which then undergoes an

Sₙ2 reaction with the alkoxide to form the ether linkages. The reaction is often carried out in the

presence of a solvent and may be facilitated by a phase-transfer catalyst.
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Caption: Williamson Ether Synthesis of TMPDE.

Detailed Experimental Protocols
Protocol 1: Synthesis using a Phase-Transfer Catalyst

This protocol is adapted from a patented method for high-purity TMPDE synthesis.[4]

Reactor Setup: Equip a 500 mL four-necked flask with a mechanical stirrer, thermometer,

condenser, and a constant pressure dropping funnel.

Initial Charge: Add 80 mL of 1,4-dioxane, 134 g (1 mol) of trimethylolpropane, and 7.16 g of

PEG-6000 (as a phase-transfer catalyst) to the flask.

Dissolution: Begin stirring and heat the mixture in a water bath until the solids are completely

dissolved.

Base Addition: Add 160 g (4 mol) of solid NaOH crystals to the solution.

Reaction Temperature: Continue heating and maintain the reaction temperature at 80°C.

Allyl Chloride Addition: Increase the stirring intensity and begin the dropwise addition of

168.3 g (2.2 mol) of allyl chloride.

Etherification: After the addition is complete, continue stirring at 80°C for a specified time to

ensure the etherification reaction goes to completion.
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Workup and Purification: Cool the reaction mixture to room temperature. The crude product

is then subjected to reduced pressure distillation to recover the dioxane solvent and then the

trimethylolpropane diallyl ether product at different temperatures. This method reports a

TMPDE content of over 92%.[4]

Applications in Materials Science
The dual functionality of TMPDE—the reactive allyl groups and the nucleophilic hydroxyl group

—makes it a valuable component in various polymeric systems.

Unsaturated Polyester Resins (UPR)
A primary application of TMPDE is as a reactive diluent and air-drying agent in unsaturated

polyester resins.[5][8] The allyl ether groups facilitate curing in the presence of atmospheric

oxygen, a process often inhibited in other systems. This "air-drying" capability is crucial for

coatings and composites that cure at ambient temperatures. The incorporation of TMPDE into

UPR formulations has been shown to:

Accelerate Curing: It overcomes the oxygen inhibition that can slow down the free-radical

polymerization at the surface of the resin.[3]

Improve Surface Properties: It leads to coatings with higher surface hardness, enhanced

gloss, and better scratch resistance.[5][8][9]

Enhance Durability: The resulting crosslinked network exhibits improved resistance to

corrosion and environmental degradation.[3]
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Caption: Crosslinking role of TMPDE in UPR systems.

Other Resin Systems
Beyond UPRs, TMPDE is utilized in a range of other polymer systems:

Alkyd and Polyurethane Resins: It is used to improve the drying characteristics and surface

hardness of these coatings.[5]

UV-Curable Resins: In radiation-curing applications, TMPDE can reduce curing time and

enhance the scratch resistance of the final product.[3]

Water-Based Resins: It helps to optimize the drying speed and durability of films formed from

water-based resin systems.[3]

Adhesives and Composite Materials: TMPDE acts as a reactive diluent, improving adhesion

and enhancing the mechanical properties of composites through effective crosslinking.

Safety and Handling
Trimethylolpropane diallyl ether requires careful handling due to its potential health effects.
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Table 3: Hazard and Safety Information
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Aspect Recommendation Reference(s)

Hazards

Causes skin irritation (H315)

and serious eye irritation

(H319). May cause respiratory

irritation (H335).

[10]

Handling

Handle in a well-ventilated

area. Wear suitable protective

clothing, including chemical-

impermeable gloves and

safety goggles. Avoid contact

with skin and eyes.

[6]

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place. Keep

away from incompatible

materials such as oxidizing

agents.

[6]

First Aid (Eyes)

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

and seek immediate medical

attention.

[6]

First Aid (Skin)

Remove contaminated

clothing. Wash skin with plenty

of soap and water. If skin

irritation occurs, seek medical

advice.

[6]

First Aid (Inhalation)

Move the person into fresh air.

If breathing is difficult, give

oxygen. Seek medical

attention if symptoms persist.

[10]

Disposal Dispose of contents/container

in accordance with local,
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regional, national, and

international regulations.

Incineration is a recommended

disposal method.

Conclusion
Trimethylolpropane diallyl ether is a multifunctional monomer with significant utility in the

field of polymer and materials science. Its unique structure allows for the enhancement of

various resin systems, leading to improved drying times, surface hardness, and overall

durability. The well-established synthesis protocols and a clear understanding of its reactivity

make TMPDE a valuable tool for researchers and professionals aiming to develop high-

performance coatings, adhesives, and composite materials. Proper safety precautions are

essential when handling this compound to mitigate potential health risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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